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Compound of Interest

Compound Name: Acid Red 57

Cat. No.: B082765 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Acid Red 57 (AR57) is a water-soluble azo dye.[1][2][3][4][5] The application of supercritical

carbon dioxide (scCO₂) as an environmentally benign solvent for dyeing processes has

garnered significant interest.[6][7][8][9][10] However, the hydrophilic nature of acid dyes like

AR57 renders them insoluble in nonpolar scCO₂.[11] This application note details an

experimental setup and protocol to measure the solubility of Acid Red 57 in supercritical CO₂

through the use of a hydrophobic ion-pairing agent, hexadecyltrimethylammonium bromide

(HDTMA). This method enhances the solubility of the hydrophilic dye in the supercritical fluid.

Physicochemical Properties of Acid Red 57
A summary of the key properties of Acid Red 57 is provided in Table 1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b082765?utm_src=pdf-interest
https://www.benchchem.com/product/b082765?utm_src=pdf-body
https://www.chinainterdyes.com/acid-dye/acid-red-57.html
http://www.worlddyevariety.com/acid-dyes/acid-red-57.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8874799.htm
https://www.chembk.com/en/chem/Acid%20Red%20%2057
https://www.hztya.com/product/other-acid-dyes-series/acid-red-57.html
https://www.mdpi.com/2227-9717/10/10/1960
https://science.eurekajournals.com/index.php/IJRABN/article/download/258/289/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9331285/
https://textilelearner.net/supercritical-fluid-dyeing-and-its-advantages/
http://eco2dye.com/textile-dyeing.html
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra06749c
https://www.benchchem.com/product/b082765?utm_src=pdf-body
https://www.benchchem.com/product/b082765?utm_src=pdf-body
https://www.benchchem.com/product/b082765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

C.I. Name Acid Red 57 [1][2]

CAS No. 12217-34-4 [1][2][3]

Molecular Formula C₂₄H₂₁N₄NaO₆S₂ [1][5]

Molecular Weight 548.57 g/mol [1][2][5]

Appearance Bright red powder [1][2][4]

Water Solubility (at 90°C) 70 g/L [1][2][4]

Solubility in scCO₂ Insoluble [12]

Experimental Setup
A dynamic flow-type apparatus is recommended for measuring the solubility of the Acid Red
57-HDTMA ion-pair complex in supercritical CO₂. A schematic of the proposed setup is

illustrated below.
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Caption: Experimental workflow for solubility measurement.

Experimental Protocols
Preparation of the Acid Red 57-HDTMA Ion-Pair Complex

Dissolution: Prepare separate aqueous solutions of Acid Red 57 and

hexadecyltrimethylammonium bromide (HDTMA).

Precipitation: Mix the two solutions. The hydrophobic HDTMA will form an ion-pair with the

hydrophilic AR57, leading to the precipitation of the AR57-HDTMA complex.

Isolation: Filter the precipitate from the solution.

Washing: Wash the precipitate with deionized water to remove any unreacted starting

materials.

Drying: Dry the resulting AR57-HDTMA complex in a vacuum oven until a constant weight is

achieved.

Solubility Measurement in Supercritical CO₂
Loading the Equilibrium Cell: A known mass of the dried AR57-HDTMA complex is packed

into the high-pressure equilibrium cell. Glass wool or a similar inert material should be placed

at the ends of the cell to prevent the solid particles from being carried away by the fluid

stream.

System Pressurization and Heating: The oven is heated to the desired experimental

temperature (e.g., 35-75°C). The high-pressure pump is then used to deliver liquid CO₂

through the pre-heater and into the equilibrium cell until the desired pressure is reached

(e.g., 250-325 bar).[12]

Equilibration: The system is allowed to equilibrate for a set period (e.g., 60 minutes) to

ensure that the supercritical CO₂ is saturated with the AR57-HDTMA complex. During this

time, the flow of CO₂ is stopped.

Dynamic Extraction: After equilibration, the outlet valve of the equilibrium cell is opened, and

the supercritical fluid containing the dissolved complex flows at a constant rate. The back-
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pressure regulator maintains a constant pressure within the system.

Sample Collection: The exiting supercritical fluid is depressurized as it passes through the

back-pressure regulator. The expanded CO₂ gas is bubbled through a collection vial

containing a known volume of a suitable organic solvent (e.g., methanol or ethanol) to trap

the precipitated AR57-HDTMA complex. The total volume of CO₂ that passes through the

system is measured using a gas flow meter.

Quantification: The concentration of the AR57-HDTMA complex in the collection solvent is

determined using a UV-Vis spectrophotometer. A calibration curve of absorbance versus

concentration for the complex in the chosen solvent must be prepared beforehand.

Solubility Calculation: The solubility of the AR57-HDTMA complex in supercritical CO₂ is

calculated using the following equation:

S = m / V

Where:

S is the solubility (g/L)

m is the mass of the collected AR57-HDTMA complex (g)

V is the volume of the supercritical CO₂ that passed through the cell (L)

Data Presentation
The experimental solubility data for the Acid Red 57-HDTMA complex should be presented in

a clear, tabular format.

Table 2: Solubility of AR57-HDTMA in Supercritical CO₂ at Various Temperatures and

Pressures
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Temperature
(°C)

Pressure (bar)
CO₂ Density
(g/L)

Solubility (g/L)
Mole Fraction
(y)

35 250

35 275

35 300

35 325

55 250

55 275

55 300

55 325

75 250

75 275

75 300

75 325

Note: CO₂ density values can be obtained from NIST data and are crucial for data correlation

using semi-empirical models.

Logical Relationship of Experimental Parameters
The relationship between key experimental parameters and the resulting solubility is crucial for

understanding the process.
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Caption: Factors influencing solute solubility in scCO₂.

Conclusion
The solubility of Acid Red 57 in supercritical CO₂ can be effectively measured by converting it

into a hydrophobic ion-pair complex with HDTMA. The described dynamic flow-through

apparatus and protocol provide a robust framework for obtaining reliable solubility data. This

data is essential for the design and optimization of environmentally friendly dyeing processes

for textiles and other materials using supercritical fluid technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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